Cas no 941991-38-4 (2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one)

• Product Name: 2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one
• CAS No: 941991-38-4
• MF: C₁₉H₁₄ClN₅OS
• MW: 395.865360736847
• CID: 6308845
• PubChem ID: 7160801
• Update Time: 2025-06-03

2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one
• 941991-38-4
• F0682-0554
• 2-({3-[(4-chlorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one
• 2-[3-[(4-chlorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-1-phenylethanone
• AKOS024596398
• 2-((3-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-phenylethanone

• Inchi： 1S/C19H14ClN5OS/c20-15-8-6-13(7-9-15)10-25-18-17(23-24-25)19(22-12-21-18)27-11-16(26)14-4-2-1-3-5-14/h1-9,12H,10-11H2
• InChI Key： DAFPXMIYRDTGLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2C(=C(N=CN=2)SCC(C2C=CC=CC=2)=O)N=N1

Computed Properties

• Exact Mass: 395.0607590g/mol
• Monoisotopic Mass: 395.0607590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one

2-({3-(4-Chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one (CAS No. 941991-38-4)

The compound 2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one (CAS No. 941991-38-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug design and advanced materials. The molecule's structure features a sulfanyl group attached to a triazolo-pyrimidine ring system, which is further substituted with a chlorophenyl group and a phenylethanone moiety. This combination of functional groups and aromatic systems makes it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a modulator of kinase activity, which is crucial in the development of anticancer therapies. The triazolo-pyrimidine core is particularly notable for its ability to interact with protein kinases, making it a valuable scaffold in drug discovery. Researchers have demonstrated that this compound exhibits selective inhibition of certain kinases, which could lead to the development of targeted therapies with reduced side effects. Furthermore, the presence of the chlorophenyl group enhances the molecule's lipophilicity, improving its bioavailability and pharmacokinetic properties.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. The sulfanyl group and the aromatic systems within the molecule contribute to its ability to form stable conjugated systems, which are essential for applications in organic electronics. Recent advancements in this area have shown that derivatives of this compound can be used to create materials with enhanced charge transport properties, paving the way for next-generation electronic devices.

The synthesis of 2-{[3-(4-chlorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl}-1-phenylethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazolo-pyrimidine ring system through cyclization reactions and the subsequent introduction of the sulfanyl and phenylethanone groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for both research and industrial applications.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Initial assessments suggest that it has a relatively low environmental impact compared to other similar compounds, making it a sustainable choice for various industrial applications. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 2-{[3-(4-chlorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl}-1-phenylethanone (CAS No. 941991-38-4) is a versatile compound with significant potential in both therapeutic and materials science applications. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern science and technology.